Cas no 1424-14-2 (N,N'-Dibenzylthiourea)

• Product Name: N,N'-Dibenzylthiourea
• CAS No: 1424-14-2
• MF: C₁₅H₁₆N₂S
• MW: 256.365942001343
• CID: 83662
• PubChem ID: 838375
• Update Time: 2025-10-31

N,N'-Dibenzylthiourea Chemical and Physical Properties

Names and Identifiers

• N,N'-Dibenzylthiourea
• Thiourea, N,N'-bis(phenylmethyl)-
• 1,3-dibenzyl-2-thiourea
• 1,3-dibenzylthiourea
• 1,3-bis(benzyl)thiourea
• 1,3-bis(phenylmethyl)thiourea
• 1,3-Dibenzylthioharnstoff
• N,N′-Dibenzylthiourea
• N,N'-benzylhexylthiourea
• N,N'-Dibenzylthioharnstoff
• N,N'-di-benzylthiourea
• sym-Dibenzylthiourea
• Thiourea,bis(phenylmethyl)
• Thiourea,N,N'-bis(phenylmethyl)
• Urea,1,3-dibenzyl-2-thio
• Thiodiamin
• AKOS B029102
• Dibenzylthiourea
• Urea, 1,3-dibenzyl-2-thio-
• Thiourea, bis(phenylmethyl)-
• N,N'-Bis(phenylmethyl)thiourea
• 1424-14-2
• NSC37141
• NSC 37141
• CHEMBL1388908
• F87468
• MLS000539149
• SMR000160937
• N,N-dibenzylthiourea
• FT-0629384
• VW7UQ62JQZ
• NCGC00247275-01
• SCHEMBL1275902
• AN-689/40408316
• Urea,3-dibenzyl-2-thio-
• EINECS 215-837-9
• BDBM50362770
• AKOS000313277
• N,N/'-Dibenzylthiourea
• HMS2504M08
• ? N,N'-DIBENZYLTHIOUREA
• CS-0334155
• AB00527556-07
• DTXSID3061685
• NS00024627
• NSC-37141
• AI3-24936
• Thiourea,N'-bis(phenylmethyl)-
• DTXCID1034634
• STK397440

• MDL： MFCD00022013
• Inchi： 1S/C15H16N2S/c18-15(16-11-13-7-3-1-4-8-13)17-12-14-9-5-2-6-10-14/h1-10H,11-12H2,(H2,16,17,18)
• InChI Key： LQZPSWMMTICWHD-UHFFFAOYSA-N
• SMILES： S=C(NCC1C=CC=CC=1)NCC1C=CC=CC=1
• BRN： 989212

Computed Properties

• Exact Mass: 256.10300
• Monoisotopic Mass: 256.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3
• Topological Polar Surface Area: 56.2A^2

Experimental Properties

• Color/Form: White or cream solid.
• Density: 1.154
• Melting Point: 146-149°C
• Boiling Point: 405.4°Cat760mmHg
• Flash Point: 199°C
• Refractive Index: 1.633
• PSA: 56.15000
• LogP: 3.63270
• Solubility: Insoluble in water.

N,N'-Dibenzylthiourea Security Information

• Hazardous Material transportation number：UN 2811
• Hazard Category Code： 22
• Safety Instruction： S22-S36/37
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on N,N'-Dibenzylthiourea

Comprehensive Guide to N,N'-Dibenzylthiourea (CAS No. 1424-14-2): Properties, Applications, and Industry Insights

N,N'-Dibenzylthiourea (CAS No. 1424-14-2) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications. This thiourea derivative features two benzyl groups attached to a thiocarbonyl core, making it valuable in pharmaceuticals, agrochemicals, and material science. With the growing demand for high-performance chemical intermediates, this compound has garnered significant attention from researchers and industry professionals alike.

The molecular formula of N,N'-Dibenzylthiourea is C₁₅H₁₆N₂S, and it exhibits a crystalline solid form under standard conditions. Its thermal stability and solubility in organic solvents make it a preferred choice for synthetic chemistry applications. Recent studies highlight its role as a ligand in catalysis and a building block for heterocyclic compounds, aligning with the trend toward sustainable and efficient chemical processes.

In the pharmaceutical sector, N,N'-Dibenzylthiourea is explored for its potential in drug design, particularly in modulating enzyme activity. Its structural flexibility allows for modifications that enhance bioavailability and target specificity, addressing key challenges in modern therapeutics. Additionally, its application in polymer stabilization and corrosion inhibition has been investigated, reflecting its cross-industry relevance.

Environmental and safety considerations are critical when handling N,N'-Dibenzylthiourea. While it is not classified as hazardous under major regulatory frameworks, proper storage conditions (e.g., avoiding prolonged exposure to light and moisture) are recommended to maintain its integrity. Industry best practices emphasize the use of personal protective equipment (PPE) during laboratory-scale operations.

The market for thiourea derivatives is projected to grow, driven by advancements in green chemistry and custom synthesis. Researchers are increasingly focusing on N,N'-Dibenzylthiourea as a template for developing novel biocompatible materials, responding to the demand for eco-friendly alternatives. Its compatibility with microwave-assisted synthesis further enhances its appeal for high-throughput applications.

Frequently asked questions about N,N'-Dibenzylthiourea include its synthesis methods, purity standards, and supplier availability. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its quality. For those seeking custom chemical synthesis, this compound offers a balance of reactivity and stability, making it a reliable choice for tailored solutions.

In summary, N,N'-Dibenzylthiourea (CAS No. 1424-14-2) stands out as a multifaceted compound with expanding applications. Its integration into cutting-edge research and industrial processes underscores its importance in advancing scientific and technological innovation. As industries prioritize sustainable chemistry, this compound is poised to play a pivotal role in future developments.